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Compound of Interest

Compound Name: Isoderrone

Cat. No.: B050049 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the isoflavonoid Isoderrone,

focusing on its chemical structure, quantitative biological data, and its role as an inhibitor of key

enzymes. Detailed experimental protocols for assessing its inhibitory activity are also provided

to facilitate further research and development.

Chemical Structure of Isoderrone
Isoderrone is a naturally occurring isoflavonoid that has been isolated from various plant

sources, including Ficus mucuso and the roots of the white lupin (Lupinus albus). Its chemical

structure is characterized by a chromen-4-one core substituted with hydroxyl groups and a

dimethylchromene moiety.

Systematic Name (IUPAC): 3-(2,2-dimethylchromen-6-yl)-5,7-dihydroxychromen-4-one[1]

Molecular Formula: C₂₀H₁₆O₅[1][2][3]

SMILES: CC1(C=CC2=C(O1)C=CC(=C2)C3=COC4=CC(=CC(=C4C3=O)O)O)C[1]

2D Chemical Structure of Isoderrone.
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Isoderrone has demonstrated inhibitory activity against key enzymes involved in metabolic

regulation. The following table summarizes the available quantitative data on its biological

effects.

Target Enzyme
Inhibitory
Action

IC₅₀ Value (µM) Kᵢ Value (µM) Source

Protein Tyrosine

Phosphatase 1B

(PTP1B)

Non-competitive

inhibitor
22.7 ± 1.7 21.3 ± 2.8 [2]

α-Glucosidase Inhibitor 108.1 ± 10.8 Not Reported [2]

Experimental Protocols
Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition
Assay
This protocol outlines the methodology for determining the in vitro inhibitory activity of

Isoderrone against human PTP1B.

Materials and Reagents:

Recombinant human PTP1B

p-Nitrophenyl phosphate (pNPP) as the substrate

Assay buffer: 25 mM Tris-HCl (pH 7.5), 2 mM β-mercaptoethanol, 1 mM EDTA, 1 mM DTT

Isoderrone (test compound)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Isoderrone in a suitable solvent (e.g., DMSO).
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In a 96-well plate, add 10 µL of the test compound solution at various concentrations.

Add 20 µL of PTP1B enzyme solution (1 µg/mL) to each well containing the test compound.

Pre-incubate the plate at 37°C for 10 minutes.

Initiate the enzymatic reaction by adding 40 µL of 4 mM pNPP solution to each well, bringing

the total reaction volume to 170 µL with the assay buffer.

Incubate the reaction mixture at 37°C for an additional 10 minutes.

Measure the absorbance of the product, p-nitrophenol, at 405 nm using a microplate reader.

The percentage of inhibition is calculated using the formula: % Inhibition = [1 - (Absorbance

of test sample / Absorbance of control)] x 100.

The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration.

α-Glucosidase Inhibition Assay
This protocol describes the method for evaluating the inhibitory effect of Isoderrone on α-

glucosidase activity.

Materials and Reagents:

α-Glucosidase from Saccharomyces cerevisiae

p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

Phosphate buffer (0.1 M, pH 6.8)

Isoderrone (test compound)

Sodium carbonate (Na₂CO₃) solution (0.1 M)

96-well microplate

Microplate reader
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Procedure:

Prepare a stock solution of Isoderrone in a suitable solvent (e.g., DMSO).

In a 96-well plate, add 25 µL of the test compound solution at various concentrations.

Add 25 µL of 10 mM pNPG solution to each well.

Pre-incubate the plate at 37°C for 10 minutes.

Initiate the reaction by adding 50 µL of α-glucosidase solution (0.16 U/mL) to each well.

Incubate the reaction mixture at 37°C for 30 minutes.

Terminate the reaction by adding 100 µL of 0.1 M Na₂CO₃ solution.

Measure the absorbance of the released p-nitrophenol at 405 nm using a microplate reader.

The percentage of inhibition is calculated using the formula: % Inhibition = [1 - (Absorbance

of test sample / Absorbance of control)] x 100.

The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration.

Signaling Pathway and Mechanism of Action
Isoderrone has been identified as an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a

key negative regulator of the insulin signaling pathway. By inhibiting PTP1B, Isoderrone can

potentially enhance insulin sensitivity, making it a compound of interest for research in type 2

diabetes.
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Role of Isoderrone in the Insulin Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity
relationship study - PMC [pmc.ncbi.nlm.nih.gov]

2. Isoderrone | 121747-89-5 | Benchchem [benchchem.com]

3. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]

To cite this document: BenchChem. [An In-Depth Technical Guide to Isoderrone: Chemical
Structure and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050049#what-is-the-chemical-structure-of-
isoderrone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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